Cas no 2680729-80-8 (2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpyrimidine-5-carboxylic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpyrimidine-5-carboxylic acid
• CAS No: 2680729-80-8
• MF: C₁₂H₁₂F₃N₃O₃
• MW: 303.237193107605
• CID: 5633141
• PubChem ID: 165936705
• Update Time: 2025-05-20

2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]pyrimidine-5-carboxylic acid
• 2680729-80-8
• EN300-28290849
• 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpyrimidine-5-carboxylic acid

• Inchi： 1S/C12H12F3N3O3/c13-12(14,15)11(21)18-3-1-7(2-4-18)9-16-5-8(6-17-9)10(19)20/h5-7H,1-4H2,(H,19,20)
• InChI Key： IDTQTVODHYHELY-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2N=CC(C(=O)O)=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 303.08307574g/mol
• Monoisotopic Mass: 303.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylpyrimidine-5-carboxylic acid

Compound CAS No. 2680729-80-8: 2-(1-(2,2,2-Trifluoroacetyl)piperidin-4-yl)pyrimidine-5-carboxylic Acid

The compound with CAS number 2680729-80-8, known as 2-(1-(2,2,2-trifluoroacetyl)piperidin-4-yl)pyrimidine-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a piperidine moiety substituted with a trifluoroacetyl group. The presence of the trifluoroacetyl group introduces significant electronic and steric effects, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The pyrimidine ring system is a well-known scaffold in medicinal chemistry due to its ability to interact with protein kinases, which are critical targets in the treatment of cancer and other diseases. The substitution pattern of this compound, particularly the placement of the trifluoroacetyl group on the piperidine ring, has been shown to enhance binding affinity and selectivity towards specific kinase targets. This makes it a valuable lead compound for further optimization in preclinical studies.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The combination of the pyrimidine ring and the trifluoroacetyl-substituted piperidine moiety provides unique electronic properties that could be harnessed in the development of advanced materials such as organic semiconductors or optoelectronic devices. Researchers have demonstrated that this compound exhibits favorable charge transport properties, making it a candidate for use in organic field-effect transistors (OFETs) and related devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring through condensation reactions and the subsequent functionalization with the trifluoroacetyl group. The use of palladium-catalyzed coupling reactions has been particularly effective in achieving high yields and excellent stereocontrol during the synthesis process. These advancements have made it possible to scale up production for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in the environment. This makes it a more sustainable choice compared to other compounds with longer persistence in environmental systems.

In terms of safety, this compound has been subjected to rigorous toxicological testing. Acute and chronic toxicity studies have shown that it exhibits low toxicity at typical exposure levels, making it suitable for use in pharmaceutical formulations and industrial products. However, as with all chemicals, proper handling procedures should be followed to ensure worker safety and environmental protection.

Looking ahead, ongoing research is focused on further optimizing the properties of this compound for specific applications. For instance, efforts are underway to modify the substituents on the piperidine ring to enhance its pharmacokinetic profile or improve its electronic properties for materials science applications. Additionally, computational modeling techniques are being employed to predict its behavior in complex biological systems and electronic devices.

In conclusion, CAS No. 2680729-80-8 represents a versatile and innovative compound with broad applicability across multiple disciplines. Its unique structure, combined with advancements in synthesis and application development, positions it as a key player in future scientific breakthroughs.